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Compound of Interest

Compound Name: Epigomisin O

Cat. No.: B150119

For Researchers, Scientists, and Drug Development Professionals

Epigomisin O, a lignan isolated from plants of the Schisandra genus, has garnered interest
within the scientific community for its potential therapeutic applications. This technical guide
provides a comprehensive overview of its chemical properties, and available data on its
biological activities.

Core Chemical Data

Parameter Value Reference
CAS Number 73036-31-4 [1][2]
Molecular Formula C23H2807 [1][2]
Molecular Weight 416.47 g/mol [1112]

Biological Activity

Epigomisin O has been investigated for a range of biological activities, characteristic of the
lignan class of compounds.

Anti-HIV Activity

Initial studies have explored the potential of Epigomisin O as an anti-HIV agent.
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Cell Line Activity Value Reference

H9 ICso > 60 uM

Experimental Protocols

Detailed experimental protocols for the biological evaluation of Epigomisin O are crucial for
reproducible research. The following outlines a general methodology for assessing its anti-
inflammatory and neuroprotective effects.

In Vitro Anti-Inflammatory Assay: Inhibition of Nitric
Oxide (NO) Production in LPS-Stimulated Macrophages

This assay evaluates the ability of Epigomisin O to inhibit the production of nitric oxide (NO), a
key inflammatory mediator, in lipopolysaccharide (LPS)-stimulated macrophage cells (e.g.,
RAW 264.7).

Cell Culture: RAW 264.7 cells are cultured in DMEM supplemented with 10% FBS and 1%
penicillin-streptomycin at 37°C in a humidified 5% CO2 atmosphere.

o Treatment: Cells are seeded in 96-well plates and pre-treated with various concentrations of
Epigomisin O for 1 hour.

» Stimulation: Following pre-treatment, cells are stimulated with LPS (1 pg/mL) for 24 hours to
induce NO production.

» Quantification of Nitrite: The concentration of nitrite, a stable product of NO, in the culture
supernatant is measured using the Griess reagent. The absorbance at 540 nm is measured,
and the nitrite concentration is determined from a standard curve.

o Data Analysis: The percentage of NO inhibition is calculated relative to the LPS-stimulated
control group. The ICso value, the concentration of Epigomisin O that inhibits 50% of NO
production, is then determined.

In Vitro Neuroprotection Assay: Protection against ApB-
induced Toxicity in Neuronal Cells
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This protocol assesses the potential of Epigomisin O to protect neuronal cells (e.g., SH-SY5Y)
from the cytotoxic effects of amyloid-beta (AB) peptides, a hallmark of Alzheimer's disease.

e Cell Culture: SH-SY5Y cells are maintained in a 1:1 mixture of DMEM and Ham's F12
medium, supplemented with 10% FBS, 1% non-essential amino acids, and 1% penicillin-
streptomycin.

o AP Preparation: AB1-42 peptide is prepared by dissolving it in HFIP, followed by evaporation
and resuspension in DMSO to create a stock solution. The stock is then diluted in culture
medium to the desired final concentration for oligomer formation.

o Treatment and Toxicity Induction: Cells are seeded in 96-well plates and co-treated with
various concentrations of Epigomisin O and the prepared Af1-42 oligomers for 24-48 hours.

o Cell Viability Assessment: Cell viability is measured using the MTT assay. The absorbance at
570 nm is recorded, which is proportional to the number of viable cells.

o Data Analysis: The neuroprotective effect is expressed as the percentage of cell viability
relative to the control group (untreated cells). The ECso value, the concentration of
Epigomisin O that provides 50% of the maximum neuroprotective effect, can be calculated.

Signaling Pathways and Logical Relationships

The precise molecular mechanisms and signaling pathways through which Epigomisin O
exerts its biological effects are still under investigation. Based on the known activities of other
lignans and related natural products, several key inflammatory and neuroprotective pathways
are likely targets.

Potential Anti-Inflammatory Signaling Pathway

Lignans are known to modulate inflammatory responses, often through the inhibition of the NF-
KB signaling pathway.
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Caption: Putative inhibition of the NF-kB signaling pathway by Epigomisin O.

© 2025 BenchChem. All rights reserved. a4/7 Tech Support


https://www.benchchem.com/product/b150119?utm_src=pdf-body-img
https://www.benchchem.com/product/b150119?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b150119?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Potential Neuroprotective Signhaling Pathway

The neuroprotective effects of natural compounds are often associated with the modulation of
pathways like PI3K/Akt, which are crucial for cell survival and proliferation.
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Caption: Potential modulation of the PI3K/Akt signaling pathway by Epigomisin O.

Experimental Workflow

The following diagram illustrates a general workflow for the investigation of the biological
activities of Epigomisin O.
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Caption: A generalized experimental workflow for studying Epigomisin O.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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